Cas no 66443-80-9 (8-Chloroperfluorooct-1-ene)

• Product Name: 8-Chloroperfluorooct-1-ene
• CAS No: 66443-80-9
• MF: C₈ClF₁₅
• MW: 416.514654159546
• CID: 3160922
• PubChem ID: 15564868
• Update Time: 2025-10-22

8-Chloroperfluorooct-1-ene Chemical and Physical Properties

Names and Identifiers

• 8-Chloroperfluorooct-1-ene
• 1-Octene, 8-chloro-1,1,2,3,3,4,4,5,5,6,6,7,7,8,8-pentadecafluoro-
• 66443-80-9
• AKOS007930161
• NNGXTNJXCLPCHG-UHFFFAOYSA-N
• MFCD16620561
• 8-chloro-1,1,2,3,3,4,4,5,5,6,6,7,7,8,8-pentadecafluorooct-1-ene

• Inchi： 1S/C8ClF15/c9-8(23,24)7(21,22)6(19,20)5(17,18)4(15,16)3(13,14)1(10)2(11)12
• InChI Key： NNGXTNJXCLPCHG-UHFFFAOYSA-N
• SMILES： C(/F)(\F)=C(/F)\C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(F)(F)C(Cl)(F)F

Computed Properties

• Exact Mass: 415.9449001Da
• Monoisotopic Mass: 415.9449001Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 514
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.5
• Topological Polar Surface Area: 0Ų

Additional information on 8-Chloroperfluorooct-1-ene

Professional Introduction to 8-Chloroperfluorooct-1-ene (CAS No. 66443-80-9)

8-Chloroperfluorooct-1-ene, with the chemical formula C₈F₁₅Cl, is a fluorinated hydrocarbon that has garnered significant attention in the field of chemical and pharmaceutical research due to its unique structural and functional properties. This compound, identified by its CAS number 66443-80-9, represents a class of perfluorinated alkenes that exhibit exceptional thermal stability, chemical inertness, and resistance to degradation. These characteristics make it a valuable intermediate in the synthesis of various high-performance materials and pharmaceuticals.

The molecular structure of 8-Chloroperfluorooct-1-ene consists of an eight-carbon chain fully fluorinated, with a chlorine atom attached to one end and a double bond at the other. This configuration imparts distinct reactivity patterns, allowing for diverse chemical modifications. The presence of fluorine atoms enhances the compound's lipophilicity while maintaining its stability under extreme conditions, which is particularly advantageous in drug development where bioavailability and metabolic stability are critical factors.

In recent years, 8-Chloroperfluorooct-1-ene has been explored as a key building block in the synthesis of perfluorinated polymers and copolymers. These materials are widely used in applications ranging from protective coatings to biomedical devices due to their biocompatibility and resistance to environmental factors. For instance, researchers have utilized this compound to develop novel perfluoropolyethers (PPEs) that exhibit superior frictional properties, making them ideal for use in artificial joints and other orthopedic devices.

The pharmaceutical industry has also shown considerable interest in 8-Chloroperfluorooct-1-ene for its potential as a precursor in the synthesis of active pharmaceutical ingredients (APIs). Its unique reactivity allows for the introduction of fluorine atoms into complex molecular frameworks, which can enhance drug efficacy and reduce metabolic clearance. Recent studies have demonstrated its utility in creating fluorinated analogs of existing drugs, improving their pharmacokinetic profiles. For example, modifications involving this compound have led to the development of more potent antiviral agents with improved stability and bioavailability.

8-Chloroperfluorooct-1-ene in the formulation of advanced pesticide formulations. The compound's ability to act as a carrier for active ingredients while resisting degradation under sunlight and moisture has made it an attractive candidate for slow-release agrochemical products. Such formulations ensure prolonged efficacy, reducing the frequency of application and minimizing environmental impact. 8-Chloroperfluorooct-1-ene is in the field of energy storage. Researchers are investigating its potential use in next-generation lithium-ion batteries, where its high thermal stability and low reactivity contribute to improved battery life and safety. Additionally, its incorporation into electrolyte formulations has shown promise in enhancing ionic conductivity while maintaining electrochemical stability. 8-Chloroperfluorooct-1-ene typically involves multi-step organic reactions that require precise control over reaction conditions. Advanced catalytic systems have been developed to optimize yield and purity, ensuring that the final product meets stringent industry standards. These synthetic methodologies often incorporate transition metal catalysts that facilitate selective fluorination and chlorination processes, enabling the efficient production of this valuable compound. 8-Chloroperfluorooct-1-ene. Efforts are underway to develop greener synthetic routes that minimize waste and reduce energy consumption. Additionally, researchers are exploring methods to recover and reuse byproducts generated during its synthesis, aligning with global sustainability goals.